Cas no 2828444-06-8 ((CDU-NHC-01)3-(4-Methyl-2,6-bis((R)-1-phenylethyl)phenyl)-5,6,7,8-tetrahydro-4H-cyclohepta[d]thiazol-3-ium tetrafluoroborate)

• Product Name: (CDU-NHC-01)3-(4-Methyl-2,6-bis((R)-1-phenylethyl)phenyl)-5,6,7,8-tetrahydro-4H-cyclohepta[d]thiazol-3-ium tetrafluoroborate
• CAS No: 2828444-06-8
• MF: C₃₁H₃₄BF₄NS
• MW: 539.477981090546
• CID: 5140616
• PubChem ID: 164186579
• Update Time: 2024-11-07

(CDU-NHC-01)3-(4-Methyl-2,6-bis((R)-1-phenylethyl)phenyl)-5,6,7,8-tetrahydro-4H-cyclohepta[d]thiazol-3-ium tetrafluoroborate Chemical and Physical Properties

Names and Identifiers

• F76208
• (CDU-NHC-01)3-(4-Methyl-2,6-bis((R)-1-phenylethyl)phenyl)-5,6,7,8-tetrahydro-4H-cyclohepta[d]thiazol
• (CDU-NHC-01)3-(4-Methyl-2,6-bis((R)-1-phenylethyl)phenyl)-5,6,7,8-tetrahydro-4H-cyclohepta[d]thiazol-3-ium tetrafluoroborate
• 2828444-06-8

• Inchi： 1S/C31H34NS.BF4/c1-22-19-27(23(2)25-13-7-4-8-14-25)31(28(20-22)24(3)26-15-9-5-10-16-26)32-21-33-30-18-12-6-11-17-29(30)32;2-1(3,4)5/h4-5,7-10,13-16,19-21,23-24H,6,11-12,17-18H2,1-3H3;/q+1;-1/t23-,24-;/m1./s1
• InChI Key： STENNHOOXWBIMX-BNUOYOMZSA-N
• SMILES： S1C=[N+](C2=C(C=C(C)C=C2[C@H](C)C2C=CC=CC=2)[C@H](C)C2C=CC=CC=2)C2=C1CCCCC2.F[B-](F)(F)F

Computed Properties

• Exact Mass: 539.2441141g/mol
• Monoisotopic Mass: 539.2441141g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 38
• Rotatable Bond Count: 5
• Complexity: 579
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 32.1